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7-(deoxyguanosin-N(2)-yl)aristolactam I 7-(deoxyguanosin-N(2)-yl)aristolactam I
Brand Name: Vulcanchem
CAS No.: 127191-85-9
VCID: VC0164143
InChI: InChI=1S/C27H22N6O8/c1-38-13-4-2-3-10-17(13)20(21-18-11(25(36)29-21)5-14-23(19(10)18)40-9-39-14)30-27-31-24-22(26(37)32-27)28-8-33(24)16-6-12(35)15(7-34)41-16/h2-5,8,12,15-16,34-35H,6-7,9H2,1H3,(H,29,36)(H2,30,31,32,37)/t12-,15+,16?/m0/s1
SMILES: COC1=CC=CC2=C1C(=C3C4=C2C5=C(C=C4C(=O)N3)OCO5)NC6=NC(=O)C7=C(N6)N(C=N7)C8CC(C(O8)CO)O
Molecular Formula: C27H22N6O8
Molecular Weight: 558.5 g/mol

7-(deoxyguanosin-N(2)-yl)aristolactam I

CAS No.: 127191-85-9

Main Products

VCID: VC0164143

Molecular Formula: C27H22N6O8

Molecular Weight: 558.5 g/mol

7-(deoxyguanosin-N(2)-yl)aristolactam I - 127191-85-9

CAS No. 127191-85-9
Product Name 7-(deoxyguanosin-N(2)-yl)aristolactam I
Molecular Formula C27H22N6O8
Molecular Weight 558.5 g/mol
IUPAC Name 12-[[9-[(4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-oxo-3H-purin-2-yl]amino]-14-methoxy-3,5-dioxa-10-azapentacyclo[9.7.1.02,6.08,19.013,18]nonadeca-1(19),2(6),7,11,13(18),14,16-heptaen-9-one
Standard InChI InChI=1S/C27H22N6O8/c1-38-13-4-2-3-10-17(13)20(21-18-11(25(36)29-21)5-14-23(19(10)18)40-9-39-14)30-27-31-24-22(26(37)32-27)28-8-33(24)16-6-12(35)15(7-34)41-16/h2-5,8,12,15-16,34-35H,6-7,9H2,1H3,(H,29,36)(H2,30,31,32,37)/t12-,15+,16?/m0/s1
Standard InChIKey HVODVMKVQNQEKN-PNMZXMJCSA-N
Isomeric SMILES COC1=CC=CC2=C1C(=C3C4=C2C5=C(C=C4C(=O)N3)OCO5)NC6=NC(=O)C7=C(N6)N(C=N7)C8C[C@@H]([C@H](O8)CO)O
SMILES COC1=CC=CC2=C1C(=C3C4=C2C5=C(C=C4C(=O)N3)OCO5)NC6=NC(=O)C7=C(N6)N(C=N7)C8CC(C(O8)CO)O
Canonical SMILES COC1=CC=CC2=C1C(=C3C4=C2C5=C(C=C4C(=O)N3)OCO5)NC6=NC(=O)C7=C(N6)N(C=N7)C8CC(C(O8)CO)O
Synonyms 7-(deoxyguanosin-N(2)-yl)aristolactam I
PubChem Compound 5486861
Last Modified Nov 09 2021
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